![molecular formula C11H17NO2 B1385802 3-{[(3-Methoxypropyl)amino]methyl}phenol CAS No. 1042580-02-8](/img/structure/B1385802.png)
3-{[(3-Methoxypropyl)amino]methyl}phenol
Overview
Description
Molecular Structure Analysis
The molecular structure of 3-{[(3-Methoxypropyl)amino]methyl}phenol consists of 11 carbon atoms, 17 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms .Physical And Chemical Properties Analysis
This compound has a molecular weight of 195.26 g/mol. Other physical and chemical properties such as melting point, boiling point, and density are not provided in the search results .Scientific Research Applications
3-{[(3-Methoxypropyl)amino]methyl}phenol is used in a variety of scientific research applications. It is used as a catalyst in organic synthesis, as a reagent in the production of polymers and plastics, and as a reactant in the synthesis of pharmaceuticals and drugs. It is also used in biochemical and physiological studies, as well as in the development of new technologies.
Mechanism of Action
3-{[(3-Methoxypropyl)amino]methyl}phenol is a versatile molecule that can be used to catalyze a variety of reactions. It is an electrophilic reagent, meaning that it can react with molecules that have an electron-rich center. This allows it to be used as a catalyst in organic synthesis, as it can facilitate the formation of a variety of products.
Biochemical and Physiological Effects
This compound has been used in a variety of biochemical and physiological studies. It has been used to study the structure and function of proteins, as well as to study the effects of drugs on the body. It has also been used to study the effects of environmental toxins on the body.
Advantages and Limitations for Lab Experiments
3-{[(3-Methoxypropyl)amino]methyl}phenol has several advantages when used in laboratory experiments. It is relatively inexpensive, and is easy to synthesize. It is also a versatile molecule, and can be used to catalyze a variety of reactions. However, it has some limitations, as it is not very stable and can easily decompose.
Future Directions
There are several potential future directions for 3-{[(3-Methoxypropyl)amino]methyl}phenol. It could be used in the development of new pharmaceuticals and drugs, as well as in the synthesis of polymers and plastics. It could also be used in the study of environmental toxins, and in the development of new technologies. Additionally, it could be used to study the structure and function of proteins, and to study the effects of drugs on the body.
Safety and Hazards
The safety data sheet for a similar compound, 3-Methoxypropylamine, indicates that it is flammable, harmful if swallowed, causes severe skin burns and eye damage, and may cause an allergic skin reaction . It’s important to note that while these compounds are similar, they are not identical, and the hazards of 3-{[(3-Methoxypropyl)amino]methyl}phenol may vary .
Properties
IUPAC Name |
3-[(3-methoxypropylamino)methyl]phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2/c1-14-7-3-6-12-9-10-4-2-5-11(13)8-10/h2,4-5,8,12-13H,3,6-7,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOHWYVSORLDKFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNCC1=CC(=CC=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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